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A Guide to Certified Reference Materials for
Uranium-236 Analysis
The accurate and precise measurement of Uranium-236 (²³⁶U), a rare uranium isotope, is

critical in various fields, including nuclear forensics, nonproliferation, environmental monitoring,

and geochronology.[1][2] Given its low natural abundance, typically below one part per billion,

highly sensitive analytical techniques are required for its quantification.[1] The reliability of

these measurements hinges on the availability and proper use of certified reference materials

(CRMs). This guide provides a comparison of available CRMs for ²³⁶U analysis, details the

experimental protocols for their use, and outlines the process of establishing these crucial

standards.

Comparison of Uranium-236 Certified Reference
Materials
Several national and international organizations produce and distribute CRMs for uranium

isotopic analysis. These materials are indispensable for instrument calibration, method

validation, and ensuring the traceability of measurement results.[3][4] The choice of a specific

CRM depends on the required ²³⁶U concentration range, the analytical technique employed,

and the desired level of uncertainty.
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The Role of In-House and Alternative Reference
Materials
While CRMs provide the highest level of accuracy and traceability, their availability can be

limited, especially for very low ²³⁶U concentrations relevant to environmental studies.[1]

Consequently, many laboratories develop their own in-house reference materials or rely on

"community accepted" standards.[1] These are often natural samples that have been

extensively characterized by multiple laboratories. While not formally certified, these materials

are crucial for routine quality control and inter-laboratory comparisons.[3] For instance, the

University of Notre Dame has developed a new series of ²³⁶U isotopic standards, the USRM

series, to calibrate systems for low-level ²³⁶U/²³⁸U measurements.[1]

Experimental Protocols for Uranium-236 Analysis
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The certification of ²³⁶U CRMs and their subsequent use in analysis involves sophisticated

mass spectrometry techniques. The choice of method depends on the ²³⁶U concentration, the

required precision, and the sample matrix.

Thermal Ionization Mass Spectrometry (TIMS)
TIMS is a high-precision technique widely used for the certification of uranium isotopic CRMs.

[7][8]

Methodology:

Sample Preparation: A small amount of the uranium sample is loaded onto a metal filament

(e.g., rhenium).

Ionization: The filament is heated in a high-vacuum environment, causing the uranium to

ionize.

Mass Separation: The ions are accelerated and passed through a magnetic field, which

separates them based on their mass-to-charge ratio.

Detection: The separated ion beams are collected by detectors (e.g., Faraday cups or

electron multipliers), and their intensities are measured to determine the isotopic ratios.

Mass Discrimination Correction: To improve accuracy, mass discrimination effects are

corrected using isotopic standards or by employing methods like the Modified Total

Evaporation (MTE) technique.[7][8] The MTE method involves interrupting the total

evaporation process to correct for background from peak tailing and to recalibrate detectors.

[7]

Accelerator Mass Spectrometry (AMS)
AMS is the most sensitive technique for measuring ultra-trace levels of ²³⁶U, with detection

limits in the range of ²³⁶U/²³⁸U = 1x10⁻¹² to 1x10⁻¹⁴.[1]

Methodology:

Sample Preparation: The uranium sample is chemically purified and converted into a solid

form suitable for ion source sputtering.
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Ion Generation: The solid sample is bombarded with a beam of ions (e.g., Cs⁺) to produce

negative ions.

Acceleration: The negative ions are accelerated to high energies (MeV range) in a tandem

accelerator.

Interference Removal: At the high-energy terminal of the accelerator, the ions pass through a

stripper gas or foil, which removes electrons and breaks up molecular isobars that could

interfere with the ²³⁶U measurement.

Mass and Energy Analysis: The resulting positive ions are further analyzed by magnetic and

electrostatic analyzers to separate ²³⁶U from other isotopes and background ions.

Detection: The ²³⁶U ions are counted in a sensitive detector (e.g., a gas ionization detector or

a solid-state detector).

Establishing Certified Reference Materials
The process of establishing a CRM is a meticulous and well-documented procedure to ensure

its accuracy, homogeneity, and stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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